Cas no 146445-92-3 (β-D-Glucopyranoside, (3β,16β,23R)-16,23:16,30-diepoxy-20-hydroxy-13-methyldammar-24-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→3)]-)
146445-92-3 structure
Product Name:β-D-Glucopyranoside, (3β,16β,23R)-16,23:16,30-diepoxy-20-hydroxy-13-methyldammar-24-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→3)]-
CAS No:146445-92-3
MF:C48H78O18
MW:943.122137546539
CID:158746
PubChem ID:73204031
Update Time:2024-03-01
β-D-Glucopyranoside, (3β,16β,23R)-16,23:16,30-diepoxy-20-hydroxy-13-methyldammar-24-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→3)]- Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranoside, (3b,16b,23R)-16,23:16,30-diepoxy-20-hydroxy-13-methyldammar-24-en-3-ylO-6-deoxy-a-L-mannopyranosyl-(1&re
- b-D-Glucopyranoside, (3b,16b,23R)-16,23:16,30-diepoxy-20-hydroxy-13-methyldammar-24-en-3-ylO-6-deoxy-a-L-mannopyranosyl-(1®
- Dammarane,b-D-glucopyranoside deriv.
- Hoduloside V
- β-D-Glucopyranoside, (3β,16β,23R)-16,23:16,30-diepoxy-20-hydroxy-13-methyldammar-24-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→3)]-
- (3beta,16beta,23R)-16,23:16,30-Diepoxy-20-hydroxy-13-methyldammar-24-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-->2)-O-[beta-D-glucopyranosyl-(1-->3)]-beta-D-glucopyranoside
- 146445-92-3
- DTXSID301100024
-
- Inchi: 1S/C48H78O18/c1-21(2)15-23-16-46(8,58)39-24-9-10-28-44(6)13-12-29(43(4,5)27(44)11-14-45(28,7)47(24)19-48(39,66-23)59-20-47)63-42-38(65-40-35(56)33(54)30(51)22(3)60-40)37(32(53)26(18-50)62-42)64-41-36(57)34(55)31(52)25(17-49)61-41/h15,22-42,49-58H,9-14,16-20H2,1-8H3
- InChI Key: KACKPLBDQGQNSX-UHFFFAOYSA-N
- SMILES: O1CC23CC41C(C(C)(CC(/C=C(\C)/C)O4)O)C2CCC1C2(C)CCC(C(C)(C)C2CCC31C)OC1C(C(C(C(CO)O1)O)OC1C(C(C(C(CO)O1)O)O)O)OC1C(C(C(C(C)O1)O)O)O
Computed Properties
- Exact Mass: 942.51881563g/mol
- Monoisotopic Mass: 942.51881563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 66
- Rotatable Bond Count: 9
- Complexity: 1800
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 26
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 276Ų
β-D-Glucopyranoside, (3β,16β,23R)-16,23:16,30-diepoxy-20-hydroxy-13-methyldammar-24-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→3)]- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
146445-92-3 (β-D-Glucopyranoside, (3β,16β,23R)-16,23:16,30-diepoxy-20-hydroxy-13-methyldammar-24-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→3)]-) Related Products
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